![molecular formula C10H19N3O B1487856 2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide CAS No. 1343813-91-1](/img/structure/B1487856.png)
2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide
Overview
Description
“2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide” is a compound that falls under the category of azetidinones . Azetidinones are four-membered cyclic amides, also known as beta-lactams . They are highly important in organic and medicinal chemistry .
Physical And Chemical Properties Analysis
The compound is a white powder . It has a molecular weight of 397.27 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide has a variety of applications in scientific research. It has been used in the synthesis of other compounds, such as amino acids and peptides, as well as in the study of enzyme-substrate interactions. Additionally, this compound has been used as a tool to study the structure and function of proteins and to probe the binding sites of enzymes. Furthermore, this compound has been used as a potential therapeutic agent for the treatment of certain diseases, such as cancer and inflammation.
Mechanism of Action
2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide is believed to act as an inhibitor of certain enzymes. Specifically, it is thought to inhibit the enzyme dihydrofolate reductase (DHFR), which is involved in the biosynthesis of thymidine, a nucleotide found in DNA. By inhibiting DHFR, this compound can prevent the synthesis of thymidine, leading to the death of cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of certain cancer cells, as well as reduce inflammation in animal models. Additionally, this compound has been shown to have antiviral activity against certain viruses, such as human immunodeficiency virus (HIV).
Advantages and Limitations for Lab Experiments
2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide has several advantages for laboratory experiments. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. For example, it is not always possible to obtain pure samples of this compound, and it can be difficult to accurately measure its concentration in solution.
Future Directions
The potential applications of 2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide are vast, and there are many directions for future research. For example, further studies could be conducted to explore the use of this compound as an antiviral agent, as well as to investigate its potential for use in the treatment of other diseases. Additionally, research could be conducted to explore the use of this compound as a tool for studying enzyme-substrate interactions and for probing the binding sites of enzymes. Finally, further research could be conducted to explore the use of this compound as a building block for the synthesis of other compounds.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-(3-aminoazetidin-1-yl)-N-cyclopentylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O/c11-8-5-13(6-8)7-10(14)12-9-3-1-2-4-9/h8-9H,1-7,11H2,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRULGBOOEXVMFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2CC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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